4-{[(methylsulfonyl)(phenyl)amino]methyl}-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C22H22N2O3S2/c1-28-21-10-6-7-19(15-21)23-22(25)18-13-11-17(12-14-18)16-24(29(2,26)27)20-8-4-3-5-9-20/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key: IKKVMPHMABYZNT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

The compound “4-{[(methylsulfonyl)(phenyl)amino]methyl}-N-[3-(methylthio)phenyl]benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common feature in many pharmaceutical drugs. The molecule also contains a methylsulfonyl group and a methylthio group attached to phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the benzamide moiety could potentially undergo hydrolysis under certain conditions to form an amine and a carboxylic acid. The methylsulfonyl and methylthio groups may also participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups like the sulfonamide and amide groups could increase the compound’s solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemicals with care and to follow appropriate safety protocols. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.